Cas no 6917-48-2 (Benzenamine,N,N-diethyl-5-fluoro-2,4-dinitro-)

• Product Name: Benzenamine,N,N-diethyl-5-fluoro-2,4-dinitro-
• CAS No: 6917-48-2
• MF: C₁₀H₁₂FN₃O₄
• MW: 257.218385696411
• CID: 516229
• PubChem ID: 81328
• Update Time: 2025-04-19

Benzenamine,N,N-diethyl-5-fluoro-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-diethyl-5-fluoro-2,4-dinitro-
• N,N-diethyl-2,4-dinitro-5-fluoraniline
• 6917-48-2
• SCHEMBL8773116
• EINECS 230-025-4
• N,N-DIETHYL-2,4-DINITRO-5-FLUOROANILINE*
• NS00044725
• Benzenamine, N,N-diethyl-5-fluoro-2,4-dinitro-
• AKOS022143666
• N,N-Diethyl-5-fluoro-2,4-dinitroaniline
• DTXSID20988876
• N,N-Diethyl-2,4-dinitro-5-fluoroaniline

• MDL： MFCD00043014
• Inchi： 1S/C10H12FN3O4/c1-3-12(4-2)9-5-7(11)8(13(15)16)6-10(9)14(17)18/h5-6H,3-4H2,1-2H3
• InChI Key： VXGQQIQVKRTBFG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)N(CC)CC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.081184
• Monoisotopic Mass: 257.081184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• XLogP3: 2.5

Experimental Properties

• Density: 1.365
• Melting Point: 116-118 °C
• Boiling Point: 395.1°C at 760 mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.582

Benzenamine,N,N-diethyl-5-fluoro-2,4-dinitro- Security Information

• Hazardous Material transportation number：UN2811 6.1/PG 3
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines